Cas no 2229353-22-2 (3-(3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine
• CAS No: 2229353-22-2
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• CID: 5937702
• PubChem ID: 165797976
• Update Time: 2025-05-23

3-(3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine
• EN300-1978788
• 2229353-22-2

• Inchi： 1S/C9H13Cl2N3/c1-9(2,3-4-12)6-5-7(10)13-14-8(6)11/h5H,3-4,12H2,1-2H3
• InChI Key： WFNUDBUEDOIWDU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)(C)CCN

Computed Properties

• Exact Mass: 233.0486528g/mol
• Monoisotopic Mass: 233.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine

Introduction to 3-(3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine (CAS No. 2229353-22-2)

3-(3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine, identified by its CAS number CAS No. 2229353-22-2, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The 3,6-dichloropyridazin-4-yl moiety and the 3-methylbutan-1-amine side chain contribute to its distinct chemical behavior, making it a valuable candidate for further investigation.

The compound's structure is characterized by a pyridazine core, which is a heterocyclic aromatic ring containing two nitrogen atoms. The presence of chlorine atoms at the 3 and 6 positions enhances its reactivity and functionality, making it a versatile building block in synthetic chemistry. The 3-methylbutan-1-amine group introduces a secondary amine functionality, which can participate in various chemical reactions such as nucleophilic substitution and condensation reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridazine derivatives. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific combination of substituents in 3-(3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine may contribute to its unique biological activity and make it a potential lead compound for drug discovery.

The synthesis of 3-(3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of chlorine atoms at the pyridazine ring necessitates the use of appropriate chlorinating agents and conditions to ensure regioselectivity. Additionally, the incorporation of the 3-methylbutan-1-amine group requires precise control over reaction conditions to avoid unwanted side products.

3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine provide a rich scaffold for medicinal chemists to explore new pharmacophores and develop novel therapeutic agents. The ability to modify different parts of the molecule allows for the fine-tuning of biological activity and the optimization of pharmacokinetic properties. 3,6-dichloropyridazin-4-yl)-3-methylbutan-1-amine makes it a promising candidate for this type of research. 3,6-dichloropyridazin-4-y